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Compound of Interest

Compound Name: NCT-503

Cat. No.: B609503 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

handling of investigational compounds is paramount. This guide provides essential safety and

logistical information for the phosphoglycerate dehydrogenase (PHGDH) inhibitor, NCT-503,

with a focus on operational procedures and disposal plans to foster a secure and efficient

research environment.

Immediate Safety Protocols and Personal Protective
Equipment (PPE)
When handling NCT-503, adherence to the following personal protective equipment (PPE)

guidelines is mandatory to minimize exposure and ensure personal safety. These

recommendations are derived from safety data sheets (SDS) provided by suppliers.

A Safety Data Sheet from MedchemExpress specifies that to handle NCT-503, one should

wear protective gloves, clothing, and eye and face protection[1]. In case of skin contact, the

area should be washed with plenty of soap and water[1]. If the substance gets in the eyes,

rinse cautiously with water for several minutes, removing contact lenses if possible[1]. Another

SDS from Cayman Chemical advises avoiding breathing dust, fumes, gas, mist, vapors, or

spray and recommends thorough washing after handling[2].
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Personal Protective

Equipment (PPE) for NCT-

503

Specification Source

Eye Protection
Safety glasses with side-

shields or goggles.
MedchemExpress SDS[1]

Hand Protection
Appropriate chemical-resistant

gloves.
MedchemExpress SDS

Skin and Body Protection
Laboratory coat, long-sleeved

shirt, and long pants.
MedchemExpress SDS

Respiratory Protection

A NIOSH-approved respirator

is recommended if ventilation

is inadequate or for handling

large quantities.

MedchemExpress SDS

Operational Handling and Storage
Proper operational procedures are critical for maintaining the integrity of NCT-503 and ensuring

the safety of laboratory personnel.

Handling:

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling.

Hygiene: Wash hands thoroughly after handling the compound.

Storage: NCT-503 is a solid powder and should be stored under specific conditions to ensure

its stability.
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Storage Conditions

for NCT-503
Temperature Duration Source

Powder -20°C 3 years MedchemExpress

4°C 2 years MedchemExpress

In Solvent -80°C 2 years MedchemExpress

-20°C 1 year MedchemExpress

Disposal Plan
The disposal of NCT-503 and any contaminated materials must be conducted in accordance

with all applicable local, state, and federal regulations.

General Disposal Guidelines:

Waste Characterization: Dispose of NCT-503 as a chemical waste.

Containers: Use properly labeled, sealed containers for waste disposal.

Consultation: Consult with your institution's environmental health and safety (EHS)

department for specific disposal protocols.

Experimental Protocols and Data
NCT-503 is an inhibitor of phosphoglycerate dehydrogenase (PHGDH), a key enzyme in the

serine biosynthesis pathway.

Solubility
Solvent Solubility Source

DMSO 50 mg/mL (122.41 mM) MedchemExpress

Ethanol 13.33 mg/mL (32.64 mM) MedchemExpress

Note: The MedchemExpress SDS suggests using ultrasonic treatment to aid in dissolution in

DMSO and notes that hygroscopic DMSO can impact solubility.
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In Vitro Cell-Based Assay Protocol
A general protocol for assessing the effect of NCT-503 on cell viability involves:

Cell Seeding: Plate cells in 96-well plates and allow them to attach.

Treatment: Treat the cells with varying concentrations of NCT-503.

Incubation: Incubate the cells for a specified period (e.g., four days).

Viability Assessment: Measure cell viability using a suitable assay, such as Cell Titer-Glo.

Signaling Pathway and Mechanism of Action
NCT-503 inhibits the enzymatic activity of PHGDH, which catalyzes the first and rate-limiting

step in the de novo serine synthesis pathway. This pathway is crucial for the proliferation of

certain cancer cells. By blocking PHGDH, NCT-503 depletes the intracellular pool of serine,

leading to reduced nucleotide and glutathione synthesis, and ultimately inhibiting cancer cell

growth.
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Caption: Mechanism of action of NCT-503 as a PHGDH inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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